Cas no 2034598-87-1 (N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]methanesulfonamide)

N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]methanesulfonamide is a specialized sulfonamide derivative featuring a pyrazole-thiophene hybrid scaffold. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical research due to its unique structural framework, which combines a sulfonamide moiety with heterocyclic aromatic systems. The presence of the 3,5-dimethylpyrazole and thiophene groups may enhance binding affinity in target interactions, while the methanesulfonamide functionality contributes to solubility and metabolic stability. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies, particularly in the development of enzyme inhibitors or receptor modulators. The compound's synthetic versatility allows for further derivatization, enabling exploration of diverse biological applications.
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]methanesulfonamide structure
2034598-87-1 structure
Product Name:N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]methanesulfonamide
CAS No:2034598-87-1
MF:C12H17N3O2S2
MW:299.412279844284
CID:5335667
Update Time:2025-06-14

N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)methanesulfonamide
    • N-[2-(3,5-dimethylpyrazol-1-yl)-2-thiophen-2-ylethyl]methanesulfonamide
    • N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]methanesulfonamide
    • Inchi: 1S/C12H17N3O2S2/c1-9-7-10(2)15(14-9)11(8-13-19(3,16)17)12-5-4-6-18-12/h4-7,11,13H,8H2,1-3H3
    • InChI Key: RJORMMBVXNESAR-UHFFFAOYSA-N
    • SMILES: S(C)(NCC(C1=CC=CS1)N1C(C)=CC(C)=N1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 396
  • XLogP3: 1.5
  • Topological Polar Surface Area: 101

N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]methanesulfonamide Pricemore >>

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N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]methanesulfonamide Related Literature

Additional information on N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]methanesulfonamide

Comprehensive Overview of N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]methanesulfonamide (CAS No. 2034598-87-1)

The compound N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]methanesulfonamide (CAS No. 2034598-87-1) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a pyrazole ring, a thiophene moiety, and a methanesulfonamide group, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in modern drug development.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for more effective treatments for diseases such as cancer, inflammation, and metabolic disorders. The structural complexity of N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]methanesulfonamide positions it as a valuable scaffold for designing targeted therapies. Its heterocyclic components are known to enhance binding affinity and selectivity, which are critical factors in drug efficacy and safety.

One of the most frequently searched topics in the context of this compound is its synthetic route and scalability. Chemists and pharmaceutical manufacturers are keen to optimize its production to meet the growing demand for high-purity intermediates. The incorporation of 3,5-dimethyl-1H-pyrazole and thiophene-2-yl groups requires precise control over reaction conditions, making it a subject of ongoing research in process chemistry.

Another area of interest is the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profile. These characteristics are essential for determining its suitability as a drug candidate. Preliminary studies suggest that the methanesulfonamide moiety may improve solubility and bioavailability, addressing a common challenge in drug development.

The rise of artificial intelligence and machine learning in drug discovery has also brought attention to compounds like N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]methanesulfonamide. Computational models are being used to predict its interactions with biological targets, accelerating the identification of potential therapeutic applications. This aligns with the broader trend of digital transformation in the pharmaceutical industry.

Environmental and green chemistry considerations are also relevant when discussing this compound. Researchers are exploring sustainable synthesis methods to minimize waste and reduce the use of hazardous reagents. The heterocyclic nature of the molecule offers opportunities for catalytic and atom-efficient transformations, which are increasingly important in modern chemical manufacturing.

In summary, N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]methanesulfonamide (CAS No. 2034598-87-1) represents a fascinating intersection of chemistry, biology, and technology. Its potential applications in drug discovery, coupled with the evolving tools and methodologies in the field, make it a compound worth watching in the coming years.

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